Cas no 70458-96-7 (Norfloxacin)

• Product Name: Norfloxacin
• CAS No: 70458-96-7
• MF: C₁₆H₁₈FN₃O₃
• MW: 319.3308
• MDL: MFCD00079532
• CID: 59102
• PubChem ID: 4539
• Update Time: 2025-07-31

Norfloxacin Chemical and Physical Properties

Names and Identifiers

• norfloxacin
• 1,4-dihydro-1-ethyl-6-fluoro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylica
• 1-Ethyl-6-fluoro-4-oxo-7-(1-piperazinyl)-1,4-dihydro-3-quinolinecarboxylic acid
• Norfloxacine
• 1-ethyl-6-fluoro-4-oxo-7-piperazinyl-1,4-dihydro-quinoline-3-carboxylic acid
• 1-ethyl-6-fluoro-7-piperazino-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 4803P
• am-715
• Barazan
• Fulgram
• GMP
• Noflo
• noroxin
• Utinor
• WAKO149-08241
• Zomxin
• Zoroxin
• 1-Ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylic Acid
• Baccidal
• Chibroxin
• Floxacin 400
• Norphloxacine
• N-Desmethylpefloxacin
• Sebercim
• Norfloxacinum
• Norfloxacino
• Lexinor
• NFLX
• Norfloxacine [INN-French]
• 1-ethyl-6-fluoro-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid
• Norfloxacinum [INN-Latin]
• Norfloxacino [INN-Spanish]
• AM 715
• MK 0366
• 1,4-Dihydro-1-ethyl-6-fluoro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxy
• MK-0366
• Norfloxacin for system suitability
• Norfloxacin for peak identification
• 7-(1-Piperazinyl)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• KBio3_001607
• Spectrum3_000524
• BRN 0567897
• NCGC00021725-03
• Norfloxacin (USAN:USP:INN:BAN:JAN)
• GTPL12408
• NCGC00016916-01
• NCGC00016916-03
• 1-ethyl-6-fluoro-4-oxo-7-piperazin-1-ylquinoline-3-carboxylic acid
• DTXSID7037680
• J01MA06
• CS-1906
• NORFLOXACIN (MART.)
• NORFLOXACIN (EP MONOGRAPH)
• NORFLOXACIN [JAN]
• CCG-40235
• BRD-K11196887-001-22-0
• C06687
• 1-ethyl-6-fluoro-1,4-dihydro-7-(1-piperazinyl)-4-oxo-3-quinoline carboxylic acid
• BRD-K11196887-001-05-5
• BIDD:GT0725
• NORFLOXACIN [ORANGE BOOK]
• Norfloxacin (Norxacin)
• NORFLOXACIN [USP-RS]
• KBio2_001497
• BDBM50045000
• NCGC00016916-06
• Norfloxacin, Antibiotic for Culture Media Use Only
• KBioGR_000866
• PEFLOXACINE_met009
• Oprea1_375152
• HMS2235G03
• Spectrum4_000453
• Norfloxacin, British Pharmacopoeia (BP) Reference Standard
• EN300-06467
• Epitope ID:119068
• Noroxin (TN)
• Norfloxacin, European Pharmacopoeia (EP) Reference Standard
• HMS2091J16
• AKOS000417391
• Tox21_110682_1
• NORFLOXACIN [EP MONOGRAPH]
• BSPBio_002107
• 1-Ethyl-3-carboxy-6-fluoro-7-(piperazinyl-1)-quinolin-4(1H)-one
• 1-Ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-quinoline-3-carboxylicAcid
• 1-ethyl-6-fluoro-7-(1-piperazinyl)-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• Norfloxacinum (INN-Latin)
• HMS1568N03
• Norfloxacin, United States Pharmacopeia (USP) Reference Standard
• EINECS 274-614-4
• NORFLOXACIN (USP IMPURITY)
• SPBio_002182
• 1-ethyl-1,4-dihydro-6-fluoro-4-oxo-7-(1-piperazinyl)quinoline-3-carboxylic acid
• NORFLOXACIN [INN]
• Norocin
• NSC-757250
• KBio2_006633
• NCGC00016916-04
• Chibroxine
• HMS3712N03
• HSDB 8029
• NCGC00016916-12
• 1-Ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,4-dihydro-quinoline-3-carboxylic acid (Norfloxacin)
• Chibroxol
• NORFLOXACIN (USP-RS)
• 3-Quinolinecarboxylic acid, 1,4-dihydro-1-ethyl-6-fluoro-4-oxo-7-(1-piperazinyl)-
• HY-B0132
• UNII-N0F8P22L1P
• NS00000224
• AB00052059-19
• Norfloxacino (INN-Spanish)
• Norfloxacin [USAN:USP:INN:BAN:JAN]
• Noracin
• SPBio_001173
• Tox21_113441
• KS-5007
• SR-01000000222-2
• 70458-96-7
• SPECTRUM1500440
• BPBio1_000289
• s1509
• SY051390
• 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)quinoline-3-carboxylic acid
• Gonorcin
• NORFLOXACIN [VANDF]
• S01AE02
• SMR000058200
• GLXC-20579
• Prestwick0_000221
• ALBB-015911
• AB00052059-18
• NCGC00016916-08
• MLS006011446
• Norfloxacin, VETRANAL(TM), analytical standard
• NORFLOXACIN [MI]
• Z56926638
• AC-6855
• NSC757250
• Norfloxacin 100 microg/mL in Acetonitrile
• MFCD00079532
• Norxacin
• HMS1920B16
• 1-ethyl-6-fluoro-7-(1-piperazinyl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• Pharmakon1600-01500440
• AB00052059_20
• NCGC00016916-02
• NSC 757250
• Norfloxacin protomer II
• BRD-K11196887-001-20-4
• Prestwick_633
• SBI-0051464.P002
• Spectrum5_001154
• Norfloxacin for system suitability, European Pharmacopoeia (EP) Reference Standard
• Prestwick3_000221
• NCGC00021725-04
• BCP9000993
• NORFLOXACIN [MART.]
• NORFLOXACIN [WHO-DD]
• Spectrum_001017
• Norfloxacin, Pharmaceutical Secondary Standard; Certified Reference Material
• (norfloxacin)1-Ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,4-dihydro-quinoline-3-carboxylic acid
• NCGC00016916-09
• IDI1_000084
• N-8650
• 1-ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-quinoline-3-carboxylic acid
• BCP27734
• 1-Ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,4-dihydro-quinoline-3-carboxylic acid(1-norfloxacin)
• SMP1_000216
• NCGC00016916-05
• Opera_ID_1423
• KBio1_000084
• 3-Quinolinecarboxylic acid, 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-
• 1-ethyl-4-oxo-6-fluoro-7-(piperazinyl)-1,4-dihydro-quinoline-3-carboxylic acid
• CHEMBL9
• SR-01000000222
• 1,4-Dihydro-1-ethyl-6-fluoro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylic acid
• 1-Ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,4,4a,8a-tetrahydro-quinoline-3-carboxylic acid (norfloxacin)
• 1-ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,4-dihydroquinoline-3-carboxylic acid
• (NFLX)1-Ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,4-dihydro-quinoline-3-carboxylic acid
• AB00052059_21
• 1-Ethyl-6-fluoro-4-oxo-7-(1-piperazinyl)-1,4-dihydroquinoline-3-carboxylic Acid
• 1-Ethyl-6-fluoro-4-oxo-7-(1-piperazinyl)-1,4-dihydro-3-quinolinecarboxylic acid #
• 1-Ethyl-6-fluor-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-chinolincarbonsaeure
• Q417897
• Prestwick1_000221
• BBL005569
• BRD-K11196887-001-15-4
• Norfloxacin for peak identification, European Pharmacopoeia (EP) Reference Standard
• SCHEMBL3473
• DivK1c_000084
• KBio2_004065
• STK177250
• 1-Ethyl-6-fluoro-1,4-dihydro-4-oxo-7-piperazino-3-quinolinecarboxylic acid
• 1-Ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-quinoline carboxylic acid
• DTXCID5017680
• Tox21_110682
• Norfloxacin, analytical standard, >=98% (TLC)
• MK-366
• Norfloxacin protomer I
• NORFLOXACIN [USP IMPURITY]
• HMS500E06
• RKL10074
• CAS-70458-96-7
• 1-ethyl-6-fluoro-1,4-dihydro-7-(1-piperazinyl)-4-oxoquinoline-3-carboxylic acid
• DB01059
• Prestwick2_000221
• SR-01000000222-3
• 1-ethyl-6-fluoro-4-oxo-7-piperazinylhydroquinoline-3-carboxylic acid
• Noraxin
• C16H18FN3O3
• 1-Ethyl-6-fluor-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-chinolincarbonsaure
• Nolicin
• Norflo
• Norfloxacin (JP18/USP/INN)
• Noroxine
• N0817
• Uroxacin
• HMS2095N03
• BCBcMAP01_000218
• norfloxacina
• NORFLOXACIN [USAN]
• D00210
• KBioSS_001497
• BRD-K11196887-001-21-2
• CCRIS 6302
• Spectrum2_001017
• HMS2090F03
• NINDS_000084
• MLS000069650
• Norfloxacine (INN-French)
• NCGC00016916-07
• Norfloxacine,(S)
• 1-Ethyl-6-fluoro-4-oxo-7-piperazin-1-yl-1,4-dihydro-quinoline-3-carboxylic acid(Norfloxacin)
• CHEBI:100246
• NCGC00016916-11
• N0F8P22L1P
• BSPBio_000261
• Norfloxacin

• MDL： MFCD00079532
• Inchi： 1S/C16H18FN3O3/c1-2-19-9-11(16(22)23)15(21)10-7-12(17)14(8-13(10)19)20-5-3-18-4-6-20/h7-9,18H,2-6H2,1H3,(H,22,23)
• InChI Key： OGJPXUAPXNRGGI-UHFFFAOYSA-N
• SMILES： FC1C([H])=C2C(C(C(=O)O[H])=C([H])N(C([H])([H])C([H])([H])[H])C2=C([H])C=1N1C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 319.13300
• Monoisotopic Mass: 319.13322
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 72.9

Experimental Properties

• Color/Form: Powder
• Density: 1.2504 (estimate)
• Melting Point: 221°C(lit.)
• Boiling Point: 695.6°C at 760 mmHg
• Flash Point: 289.9 °C
• Water Partition Coefficient: Soluble in acetic acid. Also soluble in acetone or cloroform. Slightly soluble in water
• PSA: 74.57000
• LogP: 1.66210
• Merck: 6700
• pka: pKa1 6.34; pKa2 8.75(at 25℃)
• Solubility: It is easily soluble in water, with a solubility of 10% (g/ml, 25 ℃), very slightly soluble in ethanol, and almost insoluble in methanol and chloroform.
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Norfloxacin Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S37/39
• RTECS：VB2005000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Toxicity：LD50 in mice, rats (mg/kg): >4000 orally (both species); 1500 s.c. (both species); 470, >500 i.m.; 220, 270 i.v. (Irikura)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents

Additional information on Norfloxacin

Norfloxacin: A Comprehensive Overview

Norfloxacin, with the CAS number 70458-96-7, is a fluoroquinolone antibiotic that has been widely recognized for its potent antibacterial activity. It is a synthetic compound that belongs to the second generation of fluoroquinolones, which are known for their broad-spectrum activity against various gram-positive and gram-negative bacteria. Norfloxacin was first introduced in the early 1980s and has since become a cornerstone in the treatment of bacterial infections, particularly in the urinary tract.

The chemical structure of Norfloxacin is characterized by a bicyclic system with a fluorine atom at position 8, which plays a critical role in enhancing its antibacterial activity. This fluorine substitution not only increases the compound's lipophilicity but also improves its ability to penetrate bacterial cell membranes. The molecule's structure also includes a piperazine ring, which contributes to its stability and enhances its binding affinity to bacterial DNA gyrase and topoisomerase IV enzymes.

Recent studies have highlighted the importance of Norfloxacin in combating multidrug-resistant (MDR) bacterial strains. For instance, research published in 2023 demonstrated that Norfloxacin exhibits potent activity against extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli strains, which are notorious for their resistance to conventional antibiotics. This finding underscores the continued relevance of Norfloxacin in the era of antimicrobial resistance.

In terms of pharmacokinetics, Norfloxacin is rapidly absorbed after oral administration, with peak plasma concentrations achieved within 1-2 hours. Its bioavailability is relatively high, making it an ideal candidate for oral therapy. The drug is primarily metabolized in the liver and excreted renally, which necessitates dose adjustment in patients with renal impairment.

The mechanism of action of Norfloxacin involves inhibition of bacterial DNA gyrase and topoisomerase IV enzymes, which are essential for DNA replication and repair. This inhibition leads to DNA damage and ultimately bacterial cell death. Recent advancements in molecular biology have allowed researchers to map the exact binding sites of Norfloxacin on these enzymes, providing deeper insights into its mode of action.

Norfloxacin has been extensively used in clinical practice for the treatment of urinary tract infections (UTIs), including cystitis and pyelonephritis. Its efficacy in these conditions is attributed to its high concentration in urine and ability to penetrate urothelial cells. Studies have shown that Norfloxacin achieves rapid symptom relief and high cure rates in patients with UTIs caused by susceptible pathogens.

Beyond its traditional use in treating infections, Norfloxacin has also been explored for its potential in other therapeutic areas. For example, preclinical studies have demonstrated its anti-inflammatory properties, suggesting it may have applications in conditions such as chronic obstructive pulmonary disease (COPD) and inflammatory bowel disease (IBD). These findings highlight the versatility of Norfloxacin beyond its established role as an antibiotic.

Despite its many advantages, the use of Norfloxacin is not without risks. Like other fluoroquinolones, it has been associated with side effects such as gastrointestinal disturbances, headaches, and rarely, serious adverse events like tendinitis and tendon rupture. Recent regulatory updates have emphasized the importance of judicious use of fluoroquinolones to minimize these risks and preserve their efficacy against resistant pathogens.

In conclusion, Norfloxacin (CAS No 70458-96-7) remains a vital component of antimicrobial therapy due to its potent antibacterial activity and broad spectrum of action. Its continued relevance is supported by ongoing research into its mechanisms of action, resistance patterns, and potential new applications. As we face the growing challenge of antimicrobial resistance, compounds like Norfloxacin will remain indispensable tools in our fight against infectious diseases.